Cas no 1352318-48-9 (Methyl 3-(2-cyanophenyl)-5-fluorobenzoate)

• Product Name: Methyl 3-(2-cyanophenyl)-5-fluorobenzoate
• CAS No: 1352318-48-9
• MF: C₁₅H₁₀FNO₂
• MW: 255.243807315826
• MDL: MFCD20529475
• CID: 1037708
• PubChem ID: 56776768
• Update Time: 2025-04-20

Methyl 3-(2-cyanophenyl)-5-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2'-cyano-5-fluoro-[1,1'-biphenyl]-3-carboxylate
• methyl 3-(2-cyanophenyl)-5-fluorobenzoate
• Methyl2'-cyano-5-fluoro-[1,1'-biphenyl]-3-carboxylate
• BS-24949
• MFCD20529475
• 1352318-48-9
• Methyl 2'-cyano-5-fluoro[1,1'-biphenyl]-3-carboxylate
• CEC31848
• DTXSID10718381
• Methyl 3-(2-cyanophenyl)-5-fluorobenzoate

• MDL： MFCD20529475
• Inchi： 1S/C15H10FNO2/c1-19-15(18)12-6-11(7-13(16)8-12)14-5-3-2-4-10(14)9-17/h2-8H,1H3
• InChI Key： UINKSZBRWJPBBA-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)OC)C=C(C=1)C1C=CC=CC=1C#N

Computed Properties

• Exact Mass: 255.06955672g/mol
• Monoisotopic Mass: 255.06955672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 431.5±45.0 °C at 760 mmHg
• Flash Point: 214.7±28.7 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Methyl 3-(2-cyanophenyl)-5-fluorobenzoate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)